Cas no 114289-17-7 (1,2-Ethanediamine,N1-[1-(1-piperazinyl)ethyl]-)

• Product Name: 1,2-Ethanediamine,N1-[1-(1-piperazinyl)ethyl]-
• CAS No: 114289-17-7
• MF: C₈H₂₀N₄
• MW: 172.271201133728
• CID: 197840
• PubChem ID: 188856
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-[1-(1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-[1-(1-piperazinyl)ethyl]-
• N-(1-PIPERAZIN-1-YLETHYL)ETHANE-1,2-DIAMINE
• 1,2-Ethanediamine,N-[1-(1-piperazinyl)ethyl]-(9CI)
• N~1~-[1-(Piperazin-1-yl)ethyl]ethane-1,2-diamine
• N1-(1-(Piperazin-1-yl)ethyl)ethane-1,2-diamine
• FT-0695156
• 1,2-Ethanediamine, N-[1-(1-piperazinyl)ethyl]-
• 1,2-Ethanediamine, N-(1-(1-piperazinyl)ethyl)-
• N'-(1-piperazin-1-ylethyl)ethane-1,2-diamine
• n-[1-(piperazin-1-yl)ethyl]ethane-1,2-diamine
• (2-aminoethyl)[1-(piperazin-1-yl)ethyl]amine
• DTXSID00276687
• 114289-17-7
• SCHEMBL506127
• DTXSID30921310

• Inchi： 1S/C8H20N4/c1-8(11-3-2-9)12-6-4-10-5-7-12/h8,10-11H,2-7,9H2,1H3
• InChI Key： NBVFZTVREXMIIP-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C(C)NCCN

Computed Properties

• Exact Mass: 172.169
• Monoisotopic Mass: 172.168797
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3
• XLogP3: -1.2

Experimental Properties

• Density: 0.986
• Boiling Point: 271.6°Cat760mmHg
• Flash Point: 118.1°C
• Refractive Index: 1.495
• PSA: 53.32